Methanethiol

• CAS No.: 74-93-1
• Product Name: Methanethiol
• Molecular Formula: CH3SH; CH4S
• Molecular Weight: 48.11 g/mol
• IUPAC Name: methanethiol
• Standard InChI: InChI=1S/CH4S/c1-2/h2H,1H3
• Standard InChIKey: LSDPWZHWYPCBBB-UHFFFAOYSA-N
• SMILES: CS
• Canonical SMILES: CS
• Boiling Point: 42.7 °F at 760 mm Hg (EPA, 1998); 5.9 °C; 5.95 °C at 760 mm Hg; 6 °C; 42.7°F; 43°F
• Colorform: Water-white liquid when below boiling point, or colorless gas
• Density: 0.892 at 42.8 °F (USCG, 1999); d204 0.87; 0.9600 at 25 °C/4 °C; Relative density (water = 1): 0.9; 0.862-0.894 (gas); 1.032-1.040 (liquid); 0.90 at 42.8°F; 0.90 (Liquid at 32°F); 1.66(relative gas density)
• Flash Point: 0 °F (EPA, 1998); < -17.78 °Celsius, open cup; 0 °F (Open cup) /Liquid/; 0 °F (LESS THAN -18 °C) (OPEN CUP); Flammable gas; 0°F; NA (Gas) (oc) 0°F (Liquid)
• Melting Point: -189.4 °F (EPA, 1998); -123.0 °C; Mp -123 °; -123 °C; -123°C; -189.4°F; -186°F
• Physical Description: Methyl mercaptan appears as a colorless low-boiling liquid that is denser than water. Very toxic by inhalation. Can be absorbed through the skin. Has a sharp odor, but the sense of smell cannot be relied upon to warn of the presence of vapors at low concentrations. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 0.002 ppm Source/use/other hazard: From decayed organic matter - pulp mills, oil refineries; highly flammable; liquid burns/frostbite.; Liquid; Gas; COLOURLESS GAS WITH CHARACTERISTIC ODOUR.; clear liquid (at <6°C) or colourless gas with odour of rotten cabbage or garlic; Colorless gas with a disagreeable odor like garlic or rotten cabbage.; Colorless gas with a disagreeable odor like garlic or rotten cabbage. [Note: A liquid below 43°F. Shipped as a liquefied compressed gas.]
• Description: Methanethiol, also known as methylmercaptan or CH3SH, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Methanethiol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Methanethiol has been found in human colon tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. Methanethiol exists in all eukaryotes, ranging from yeast to humans. Methanethiol is a decomposing cabbage, garlic, and gasoline tasting compound that can be found in a number of food items such as rocket salad (ssp. ), loquat, american butterfish, and atlantic herring. This makes methanethiol a potential biomarker for the consumption of these food products.; Methanethiol is an alkanethiol. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite.; Methyl mercaptan appears as a colorless low-boiling liquid that is denser than water. Very toxic by inhalation. Can be absorbed through the skin. Has a sharp odor, but the sense of smell cannot be relied upon to warn of the presence of vapors at low concentrations. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 0.002 ppm Source/use/other hazard: From decayed organic matter - pulp mills, oil refineries; highly flammable; liquid burns/frostbite.
• Related CAS: 21094-80-4 (mercury(2+) salt); 35029-96-0 (lead(2+) salt); 5188-07-8 (hydrochloride salt)
• Solubility: 2 % (NIOSH, 2016); 0.32 M; 15.4 mg/mL at 25 °C; Soluble in alcohol and ether; slightly soluble in chloroform; Soluble in petroleum naptha; In water, 15,400 mg/L at 25 °C; Very soluble in alcohol or in ether; soluble in water (23.3 g/L at 20 °C); Solubility in water, g/100ml at 20 °C: 2.3; 2.4 g/100 ml water; soluble in alcohol, ether, organic solvents; 2%
• Synonyms: methanethiol; methanethiolate; methylmercaptan; methylmercaptan, lead (2+) salt; methylmercaptan, mercury (2+) salt; methylmercaptan, sodium salt
• Vapor Density: 1.66 (EPA, 1998) (Relative to Air); 1.66 (Air = 1); Relative vapor density (air = 1): 1.66; 1.66
• Vapor Pressure: 1 to 400 mm Hg at -131.26 to 44.24 °F (EPA, 1998); 1.51e+03 mmHg; 1,510 mm Hg at 25 °C; Vapor pressure, kPa at 26.1 °C: 202; 1.7 atm
• PubChem Compound: 878
• Last Modified: Nov 11 2021